3-Amino-2-(aminomethyl)phenol

• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol
• IUPAC Name: 3-amino-2-(aminomethyl)phenol
• InChI: InChI=1S/C7H10N2O/c8-4-5-6(9)2-1-3-7(5)10/h1-3,10H,4,8-9H2
• InChI Key: VPRCDALXYCMAML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)O)CN)N

Description

3-Amino-2-(aminomethyl)phenol (CAS: Not explicitly provided in evidence) is a phenolic derivative featuring an amino group at the 3-position and an aminomethyl (-CH₂NH₂) group at the 2-position of the benzene ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: 3-Amino-2-(aminomethyl)phenol can be synthesized through several methods. One common approach involves the Petasis borono-Mannich reaction, which is a three-component reaction involving salicylaldehydes, secondary amines, and phenyl boronic acids. This reaction is typically catalyzed by magnetic Fe3O4 nanoparticles, offering mild reaction conditions and high yields .

Industrial Production Methods: In industrial settings, the production of 3-Amino-2-(aminomethyl)phenol may involve large-scale Petasis reactions or other catalytic processes that ensure high efficiency and scalability. The use of recyclable catalysts, such as Fe3O4 nanoparticles, is advantageous for industrial applications due to their reusability and cost-effectiveness .

Chemical Reactions Analysis

Types of Reactions: 3-Amino-2-(aminomethyl)phenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinone derivatives.

Reduction: It can be reduced to form corresponding amines.

Substitution: The amino and hydroxyl groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst are typically used.

Substitution: Reagents like acyl chlorides or sulfonyl chlorides can be used for substitution reactions.

Major Products:

Oxidation: Quinone derivatives.

Reduction: Amines.

Substitution: Acylated or sulfonated derivatives.

Scientific Research Applications

Chemistry: 3-Amino-2-(aminomethyl)phenol is used as a building block in organic synthesis, particularly in the synthesis of complex molecules and pharmaceuticals.

Biology: In biological research, this compound is used to study enzyme interactions and as a precursor for the synthesis of biologically active molecules.

Industry: In industrial applications, 3-Amino-2-(aminomethyl)phenol is used in the production of dyes, polymers, and other materials. It is also employed as a catalyst in various chemical reactions .

Mechanism of Action

The mechanism of action of 3-Amino-2-(aminomethyl)phenol involves its interaction with specific molecular targets, such as enzymes or receptors. The amino and hydroxyl groups allow it to form hydrogen bonds and other interactions with biological molecules, influencing their activity and function. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural Features and Physicochemical Properties

The biological and chemical behavior of phenolic derivatives is highly dependent on substituent type and position. Below is a comparison of key structural analogs:

Compound	Structure	Key Substituents	Solubility	Melting Point	Reference
3-Amino-2-(aminomethyl)phenol	C₇H₁₀N₂O	3-NH₂, 2-CH₂NH₂	Likely polar due to -NH₂ groups	Not reported	Inferred
3-Aminophenol	C₆H₇NO (CAS 591-27-5)	3-NH₂	Freely soluble in hot water, alcohol	164°C (boiling)
2-(Aminomethyl)phenol	C₇H₉NO (CAS 932-30-9)	2-CH₂NH₂	Polar, likely soluble in polar solvents	Not reported
3-Amino-2-methylphenol	C₇H₉NO (CAS 53222-92-7)	3-NH₂, 2-CH₃	Soluble in polar solvents	Not reported
4a (Aminomethyl derivative)	C₁₃H₁₄N₂O (from evidence)	2-CH₂NH₂, 4-OCH₃	Soluble in DMSO, methanol	51–52°C

Key Observations :

• Electronic Effects: Electron-withdrawing groups (e.g., -NO₂) enhance antimicrobial activity in analogs like 4e and 4f .
• Solubility : The presence of -NH₂ and -OH groups increases polarity, improving solubility in polar solvents.

Key Observations :

• Schiff Base Formation : Used to synthesize analogs like 4a, with yields >85% .
• Spectroscopic Confirmation : NMR and IR are critical for verifying substituent positions .

Antimicrobial Activity

Aminomethyl phenol derivatives exhibit broad-spectrum antimicrobial activity, as demonstrated below:

Compound	Activity Against	Inhibition Zone (mm)	Concentration	Reference
4a (Aminomethyl derivative)	Staphylococcus aureus, Bacillus subtilis, Salmonella typhi	18–22 mm	100 µg/mL
4e/4f (Electron-withdrawing substituents)	Candida albicans, Gram-negative bacteria	15–20 mm	100 µg/mL
3-Aminophenol	Limited data; primarily used in industrial applications	Not tested	—
Eugenol-derived aminomethyl compounds	Brine shrimp lethality (BST)	LC₅₀: 50–100 µg/mL	24-hour exposure

Key Observations :

• Enhanced Activity: Derivatives with electron-withdrawing groups (e.g., -Cl, -NO₂) show superior antifungal and Gram-negative activity .
• Mechanism : Antimicrobial action may involve disruption of microbial cell membranes or enzyme inhibition via hydrogen bonding .

Key Observations :

• Aquatic Toxicity: Most aminophenol derivatives are toxic to aquatic organisms, necessitating controlled disposal .
• PPE Requirements : Gloves, goggles, and respiratory protection are mandatory during handling .